![molecular formula C26H25N7O B6564582 N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-dimethylbenzamide CAS No. 1005976-06-6](/img/structure/B6564582.png)
N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-dimethylbenzamide
Description
N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C26H25N7O and its molecular weight is 451.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-dimethylbenzamide is 451.21205845 g/mol and the complexity rating of the compound is 721. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-dimethylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-dimethylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Inflammatory and Anti-Psychotic Applications
Thiophene and its substituted derivatives, which are structurally similar to your compound, have been reported to possess anti-inflammatory and anti-psychotic properties . These compounds could potentially be used in the development of new drugs for treating inflammation and psychotic disorders.
Anti-Arrhythmic and Anti-Anxiety Applications
Thiophene derivatives have also shown anti-arrhythmic and anti-anxiety effects . This suggests potential applications in the treatment of heart rhythm disorders and anxiety-related conditions.
Antifungal and Antioxidant Applications
These compounds have demonstrated antifungal and antioxidant properties . They could be used in the development of new antifungal agents and antioxidants.
Estrogen Receptor Modulating Applications
Thiophene derivatives have shown potential in modulating estrogen receptors . This suggests possible applications in the treatment of conditions related to estrogen levels, such as certain types of breast cancer.
Anti-Mitotic and Anti-Microbial Applications
These compounds have anti-mitotic and anti-microbial properties . They could be used in the development of new antimicrobial agents and drugs for conditions related to cell division, such as cancer.
Kinase Inhibiting and Anti-Cancer Applications
Thiophene derivatives have shown potential as kinase inhibitors and anti-cancer agents . This suggests potential applications in the treatment of cancer and other conditions related to kinase activity.
Antileishmanial Applications
Pyrazole-bearing compounds, which are structurally similar to your compound, have shown potent antileishmanial activities . This suggests potential applications in the treatment of leishmaniasis, a tropical disease caused by Leishmania parasites.
Antimalarial Applications
Pyrazole-bearing compounds have also demonstrated potent antimalarial activities . This suggests potential applications in the treatment of malaria, a disease caused by Plasmodium parasites.
properties
IUPAC Name |
N-[2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-3,4-dimethylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N7O/c1-15-6-9-22(18(4)10-15)32-24-21(13-29-32)25(28-14-27-24)33-23(12-19(5)31-33)30-26(34)20-8-7-16(2)17(3)11-20/h6-14H,1-5H3,(H,30,34) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMJDLNGCLQCWHJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)C5=CC(=C(C=C5)C)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N7O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-3,4-dimethylbenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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